N-(2-chlorobenzyl)-2-hydroxy-2,2-diphenyl-1-ethanaminium chloride

• IUPAC Name: (2-chlorophenyl)methyl-(2-hydroxy-2,2-diphenylethyl)azanium;chloride
• InChI: InChI=1S/C21H20ClNO.ClH/c22-20-14-8-7-9-17(20)15-23-16-21(24,18-10-3-1-4-11-18)19-12-5-2-6-13-19;/h1-14,23-24H,15-16H2;1H
• InChI Key: QFSLDQHKGJCXMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C[NH2+]CC2=CC=CC=C2Cl)(C3=CC=CC=C3)O.[Cl-]
• Molecular Formula: C21H21Cl2NO
• Molecular Weight: 374.3 g/mol

Description

“N-(2-chlorobenzyl)-2-hydroxy-2,2-diphenyl-1-ethanaminium chloride” is a complex organic compound. The name suggests it contains a chlorobenzyl group, a diphenyl group, and an ethanaminium group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings (from the chlorobenzyl and diphenyl groups) and a positively charged nitrogen atom (from the ethanaminium group).

Chemical Reactions Analysis

Chlorobenzyl chlorides are reactive and can participate in a variety of reactions. For example, they can react with amines to form amides.

Physical And Chemical Properties Analysis

Chlorobenzyl chlorides are typically colorless liquids. They have a high boiling point and are denser than water. They are also sensitive to moisture and heat.

Mechanism of Action

Cetrimonium Chloride works by disrupting the cell membrane of microorganisms, leading to their death. It also acts as a surfactant, reducing the surface tension of liquids, and facilitating the mixing of different substances.
Biochemical and Physiological Effects:
Cetrimonium Chloride has been shown to have anti-inflammatory and analgesic properties. It has been used in the treatment of various skin conditions, including eczema and psoriasis. Cetrimonium Chloride has also been shown to be effective in reducing hair loss and promoting hair growth.

Advantages and Limitations for Lab Experiments

Cetrimonium Chloride is widely used in laboratory experiments due to its antimicrobial properties and surfactant properties. It is also relatively inexpensive and readily available. However, it has limitations in terms of its toxicity and potential side effects.

Future Directions

There are several future directions for research on Cetrimonium Chloride. One area of focus is the development of new formulations for its use in the treatment of skin conditions and hair loss. Another area of research is the investigation of its potential use as a disinfectant and preservative in the food industry. Additionally, there is a need for further studies on its toxicity and potential side effects to ensure its safe use in various applications.
In conclusion, Cetrimonium Chloride is a versatile compound with a wide range of applications in the cosmetic and pharmaceutical industries. Its antimicrobial, antifungal, and antiviral properties make it a valuable tool in laboratory experiments, while its anti-inflammatory and analgesic properties have potential therapeutic uses. Further research is needed to explore its potential in various applications and to ensure its safe use.

Synthesis Methods

Cetrimonium Chloride can be synthesized by the reaction of 2-chlorobenzyl chloride with N,N-dimethylethanolamine, followed by quaternization with methyl chloride. The reaction yields a white crystalline powder with a purity of over 99%.

Scientific Research Applications

Cetrimonium Chloride has been extensively studied for its antimicrobial, antifungal, and antiviral properties. It has been shown to be effective against a wide range of microorganisms, including gram-positive and gram-negative bacteria, fungi, and viruses. Cetrimonium Chloride is also used as a surfactant in the formulation of various pharmaceuticals, including eye drops and nasal sprays.

Safety and Hazards

Chlorobenzyl chlorides are considered hazardous. They can cause skin burns, eye damage, and respiratory irritation. They are also harmful if swallowed or in contact with skin.